(1r,4r)-N1-[(2S)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• SMILES: CC(COC)NC1CCC(CC1)N
• InChI: InChI=1S/C10H22N2O/c1-8(7-13-2)12-10-5-3-9(11)4-6-10/h8-10,12H,3-7,11H2,1-2H3/t8-,9?,10?/m0/s1
• InChIKey: QQVYIOJAKFELRM-IDKOKCKLSA-N

Researchers targeting the nociceptin/orphanin FQ (ORL1) receptor require stereochemically defined building blocks, as racemic or alternative diastereomers show altered target affinity. (1R,4R)-N1-[(2S)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine (CAS 2247481-38-3) addresses this need with its precisely defined (1R,4R;2S) stereochemistry, directly aligned with the patent-protected ORL1 ligand class (WO2002090317). • Enables sequential derivatization via the free N4 primary amine for library synthesis. • Occupies lead-like chemical space (MW 186.29, XLogP 0.5) suitable for CNS programs. • Matched-pair SSAR analysis possible with the commercially available (2R) diastereomer (CAS 1263375-50-3). Supplied with certificates of analysis; ready for immediate global dispatch.

(1R,4R)-N1-[(2S)-1-Methoxypropan-2-yl]cyclohexane-1,4-diamine Procurement Guide

(1R,4R)-N1-[(2S)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine (CAS 2247481-38-3) is a chiral, non-symmetrical cyclohexane-1,4-diamine derivative bearing a single (2S)-1-methoxypropan-2-yl substituent on the N1 nitrogen. Its core scaffold belongs to a patent-protected class of substituted cyclohexane-1,4-diamines that act as ligands at the nociceptin/orphanin FQ (ORL1) receptor [1]. The compound possesses a molecular formula of C₁₀H₂₂N₂O, a molecular weight of 186.29 g/mol, calculated XLogP3-AA of 0.5, two hydrogen bond donors, three hydrogen bond acceptors, and four rotatable bonds [2]. These physiochemical properties place it in a favorable drug-like chemical space for central nervous system (CNS) target engagement, distinguishing it from more lipophilic, symmetrically substituted analogs within the same patent class.

1

Defined (1R,4R;2S) stereochemistry for ORL1 receptor ligand synthesis

2

Monosubstituted diamine with free amine for sequential conjugation

3

Moderate lipophilicity and balanced HBD/HBA profile for CNS target research context

• [1] Engelberger W. et al., Substituted cyclohexane-1,4-diamine derivatives. WO Patent WO2002090317A1, published November 14, 2002. View Source
• [2] PubChem Compound Summary for CID 66936922, trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine. National Center for Biotechnology Information. Accessed 2026-04-30. View Source

(1R,4R)-N1-[(2S)-1-Methoxypropan-2-yl]cyclohexane-1,4-diamine: Stereochemistry & Substitution Effects

Generic substitution is inadvisable because both the absolute stereochemistry at the cyclohexane 1,4-positions (trans, 1R,4R) and the chirality of the exocyclic 2-methoxypropan-2-yl side chain ((2S) configuration) are critical determinants of biological activity within the ORL1 receptor ligand class [1]. The patent family WO2002090317 explicitly claims compounds ‘in the form of their pure stereoisomers, in particular enantiomers or diastereomers,’ underscoring that racemic mixtures or alternative diastereomers (e.g., the (1R,4S) or (2R) variants) are not functionally interchangeable [1]. Furthermore, the monofunctionalization at N1—leaving one primary amine free—confers a distinct hydrogen-bonding capacity and synthetic handle for downstream conjugation compared to N,N′-disubstituted analogs (e.g., (1s,4s)-N,N′-diaryl cyclohexane-1,4-diamines developed as allosteric MALT1 inhibitors [2]). Selecting the wrong stereoisomer or substitution pattern risks loss of target affinity, altered selectivity, or synthetic incompatibility.

This product

(1R,4R;2S) diastereomer

Potential substitute

(2R) diastereomer or racemate

Stereochemical identity may impact ORL1 receptor pharmacology; substitution may alter target binding profile.

This product

Monosubstituted diamine (1 free amine)

Potential substitute

N,N′-disubstituted diamines (e.g., MALT1 inhibitor series)

Free amine required for selective N4 derivatization; disubstituted analogs lack synthetic handle.

• [1] Engelberger W. et al., Substituted cyclohexane-1,4-diamine derivatives. WO Patent WO2002090317A1, published November 14, 2002. View Source
• [2] Schiesser S, Hajek P, Pople HE, Kack H, Oster L, Cox RJ. Discovery and optimization of cyclohexane-1,4-diamines as allosteric MALT1 inhibitors. Eur J Med Chem. 2021;227:113925. PubMed: 34742013. View Source

(1R,4R)-N1-[(2S)-1-Methoxypropan-2-yl]cyclohexane-1,4-diamine: Comparator Analysis

Stereochemistry and ORL1 Receptor Pharmacophore

The patent family WO2002090317A1 claims substituted cyclohexane-1,4-diamine derivatives as ORL1 receptor ligands and explicitly states that biological activity resides in specific stereoisomers [1]. The compound (1R,4R)-N1-[(2S)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine possesses a defined trans-cyclohexane geometry (1R,4R) combined with an (S)-configured methoxypropan-2-yl side chain. In contrast, the diastereomeric (1R,4R)-N1-[(2R)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine (CAS 1263375-50-3, PubChem CID 66936922) bears the opposite side-chain chirality [2]. Within the ORL1 patent class, stereoisomer-dependent potency differences at the ORL1 receptor are a recognized structure-activity relationship (SAR) feature; the patent disclosure includes numerous examples where enantiomeric or diastereomeric pairs exhibit differential binding [1]. No public head-to-head ORL1 binding data comparing these two specific diastereomers were identified in the open literature as of the search date.

Stereochemistry & ORL1 Binding

Class-level

Binding data not publicly reported; patent class SAR indicates stereoisomer-dependent activity

Stereochemical identity may influence ORL1 receptor pharmacology

Verify binding in targeted assay

Evidence Dimension	Stereochemical configuration (side-chain chirality) and predicted impact on ORL1 receptor binding
Target Compound Data	(1R,4R) cyclohexane geometry + (2S) side chain; CAS 2247481-38-3
Comparator Or Baseline	(1R,4R) cyclohexane geometry + (2R) side chain; CAS 1263375-50-3 (PubChem CID 66936922)
Quantified Difference	Exact binding difference not publicly reported; patent class-level SAR indicates stereoisomer-dependent activity [1]
Conditions	ORL1 receptor binding assays as described in WO2002090317A1; specific assay conditions (radioligand, cell line) vary by example

Why This Matters

Procurement of the correct (2S) diastereomer is essential for reproducing patent-exemplified ORL1 pharmacology; the (2R) isomer is a distinct chemical entity with potentially divergent biological activity.

• [1] Engelberger W. et al., Substituted cyclohexane-1,4-diamine derivatives. WO Patent WO2002090317A1, published November 14, 2002. View Source
• [2] PubChem Compound Summary for CID 66936922, trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine. National Center for Biotechnology Information. Accessed 2026-04-30. View Source

Monosubstitution: Free Amine vs. Disubstituted MALT1 Inhibitors

(1R,4R)-N1-[(2S)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine bears a single substituent on N1, leaving the 4-position amine unsubstituted and available as a synthetic handle. This contrasts with the (1s,4s)-N,N′-diaryl cyclohexane-1,4-diamine series developed as allosteric MALT1 inhibitors, where both amines are arylated, abolishing free amine character [1]. The MALT1 inhibitor series, exemplified by compound 8 (single-digit micromolar cell potency), requires symmetrical diaryl substitution for allosteric pocket engagement as confirmed by X-ray crystallography (PDB 7PAW, resolution 2.19 Å) [1]. The monosubstituted nature of the target compound precludes direct use as a MALT1 inhibitor but enables sequential functionalization strategies (e.g., sulfonylation, acylation, or reductive amination at the free amine) that are impossible with the disubstituted MALT1 scaffold.

Amine Substitution Pattern

Class-level

1 free amine (target) vs 0 free amines (MALT1 series)

Free amine enables sequential derivatization strategies

Synthetic handle absent in disubstituted analogs

Evidence Dimension	Number of free primary amine groups available for downstream conjugation
Target Compound Data	One free primary amine (at cyclohexane 4-position); N1 is secondary amine bearing (2S)-1-methoxypropan-2-yl group
Comparator Or Baseline	(1s,4s)-N,N′-diaryl cyclohexane-1,4-diamines (MALT1 inhibitor series); zero free primary amines
Quantified Difference	1 vs. 0 free primary amines; synthetic versatility fundamentally different
Conditions	Structural comparison based on Patent WO2002090317A1 vs. Schiesser et al. (2021) Eur J Med Chem 227:113925

Why This Matters

The free amine enables modular diversification for structure-activity relationship (SAR) exploration or bioconjugation, making this compound a versatile intermediate rather than a terminal bioactive molecule.

• [1] Schiesser S, Hajek P, Pople HE, Kack H, Oster L, Cox RJ. Discovery and optimization of cyclohexane-1,4-diamines as allosteric MALT1 inhibitors. Eur J Med Chem. 2021;227:113925. PubMed: 34742013. View Source

Lipophilicity Profile vs. Lipophilic Analogs

The calculated partition coefficient (XLogP3-AA) for the closely related (2R) diastereomer (CAS 1263375-50-3) is 0.5 [1]. This value is within the optimal range for CNS drug candidates (typically XLogP 1–3) and is markedly lower than many substituted cyclohexane-1,4-diamine derivatives claimed in the WO2002090317 patent class, where lipophilic aryl or heteroaryl substituents frequently drive XLogP values above 3. The hydrogen bond donor count of 2 (both from amines) and acceptor count of 3 (two amine nitrogens plus the methoxy oxygen) yield a topological polar surface area (TPSA) consistent with blood-brain barrier permeability potential. In the broader class of cyclohexane-1,4-diamine derivatives, excessive lipophilicity has been associated with hERG channel blockade and promiscuous receptor binding; the moderate XLogP of this compound may confer a more favorable off-target selectivity starting point.

Lipophilicity Comparison

Class-level

XLogP 0.5

Moderate lipophilicity may reduce off-target risk vs lipophilic analogs

Inferred from (2R) diastereomer; patent exemplars often >3

Evidence Dimension	Calculated lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 0.5 (data from (2R) diastereomer PubChem CID 66936922; expected identical for (2S) isomer) [1]
Comparator Or Baseline	Patent class exemplars with aryl/heteroaryl N-substituents; typical XLogP >3 as described in WO2002090317A1 [2]
Quantified Difference	XLogP difference of >2.5 log units vs. more lipophilic patent exemplars
Conditions	Calculated via XLogP3 3.0 algorithm as reported in PubChem; patent class lipophilicity range inferred from structural diversity in WO2002090317A1

Why This Matters

The moderate XLogP of 0.5 positions this compound as a more polar, potentially CNS-penetrant starting scaffold with reduced risk of lipophilicity-driven off-target pharmacology compared to highly aryl-substituted analogs.

• [1] PubChem Compound Summary for CID 66936922, trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [2] Engelberger W. et al., Substituted cyclohexane-1,4-diamine derivatives. WO Patent WO2002090317A1, published November 14, 2002. View Source

Ligand Efficiency Advantages Over Complex Derivatives

With a molecular weight of 186.29 g/mol and 4 rotatable bonds [1], this compound falls within the ‘fragment-like’ to ‘lead-like’ space (MW <250, rotatable bonds ≤5) as defined by the rule-of-three guidelines for fragment-based drug discovery. By comparison, the MALT1 allosteric inhibitor compound 8 (molecular weight >400 g/mol, possessing two aromatic rings and additional polar functionality) is a more complex, lead-optimized molecule with inherently lower ligand efficiency [2]. The low molecular weight of the target compound maximizes the potential for ligand efficiency-driven optimization: each added heavy atom during medicinal chemistry elaboration can be assessed for its contribution to binding free energy. Unsubstituted trans-cyclohexane-1,4-diamine (MW 114.19 g/mol) is even smaller but lacks the chiral methoxypropan-2-yl moiety that may pre-organize the molecule for specific receptor interactions [3].

Ligand Efficiency Context

Cross-study

MW 186 g/mol (target) vs >400 g/mol (MALT1) vs 114 g/mol (unsubstituted)

Lead-like MW supports ligand efficiency optimization

Balances simplicity and functionality for SAR programs

Evidence Dimension	Molecular weight and rotatable bond count as proxies for ligand efficiency potential
Target Compound Data	MW = 186.29 g/mol; 4 rotatable bonds [1]
Comparator Or Baseline	MALT1 inhibitor compound 8: MW >400 g/mol; unsubstituted trans-cyclohexane-1,4-diamine: MW = 114.19 g/mol [3]
Quantified Difference	MW difference: –214 g/mol vs. MALT1 compound 8; +72 g/mol vs. unsubstituted trans-cyclohexane-1,4-diamine
Conditions	Calculated molecular properties from PubChem CID 66936922 and RCSB PDB 7PAW ligand data

Why This Matters

The lead-like molecular weight maximizes ligand efficiency headroom for SAR programs, offering a balance between unsubstituted diamine (too simplistic) and fully elaborated drug-like molecules (limited optimization potential).

• [1] PubChem Compound Summary for CID 66936922, trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [2] Schiesser S, Hajek P, Pople HE, Kack H, Oster L, Cox RJ. Discovery and optimization of cyclohexane-1,4-diamines as allosteric MALT1 inhibitors. Eur J Med Chem. 2021;227:113925. PubMed: 34742013. View Source
• [3] PubChem Compound Summary for CID 121997, trans-cyclohexane-1,4-diamine. National Center for Biotechnology Information. View Source

(1R,4R)-N1-[(2S)-1-Methoxypropan-2-yl]cyclohexane-1,4-diamine: Recommended Applications

ORL1 Receptor Ligand Synthesis Building Block

The defined (1R,4R;2S) stereochemistry and patent-class association with ORL1 receptor pharmacology [1] make this compound suitable as a starting scaffold for medicinal chemistry programs targeting the nociceptin/orphanin FQ receptor. Researchers developing novel analgesics or anxiolytics within the ORL1 space can use this monosubstituted intermediate for further N4-derivatization, building on the patent precedent that cyclohexane-1,4-diamine derivatives bind to the ORL1 receptor [1].

Monofunctionalized Diamine for Stepwise Conjugation

The presence of one free primary amine distinguishes this compound from fully substituted cyclohexane-1,4-diamines such as the MALT1 inhibitor series [2]. This enables sequential derivatization strategies: the free N4 amine can be selectively sulfonylated, acylated, or subjected to reductive amination without affecting the N1-(2S)-methoxypropan-2-yl moiety, facilitating the construction of compound libraries for high-throughput screening.

Lead-Like Fragment for Ligand-Efficiency-Driven Drug Design

With a molecular weight of 186.29 g/mol and 4 rotatable bonds [3], this compound occupies the lead-like chemical space recommended for fragment-based drug discovery. Its moderate XLogP of 0.5 [3] and balanced hydrogen bond donor/acceptor ratio make it a suitable core for systematic physicochemical property optimization, particularly for CNS targets where excessive lipophilicity is undesirable.

Diastereomeric Probe for Stereochemistry-Activity Relationships

The commercial availability of both (2S) and (2R) diastereomers (CAS 2247481-38-3 and 1263375-50-3, respectively) [3] enables matched-pair stereochemistry-activity relationship (SSAR) analysis. Procurement of both isomers allows researchers to directly quantify the impact of side-chain chirality on target binding, functional activity, and selectivity, addressing the patent-level recognition that stereoisomer identity is critical for biological activity [1].

Application

Selection Property

Validation Focus

ORL1 receptor ligand synthesis

Defined (1R,4R;2S) stereochemistry

ORL1 receptor binding assay context

Stepwise diamine conjugation

Free N4 primary amine

Sequential derivatization feasibility

Lead-like fragment optimization

Lead-like physicochemical profile

CNS target property research context

Diastereomeric SAR probe

Matched (2S)/(2R) pair availability

Stereochemistry-activity relationship analysis

• [1] Engelberger W. et al., Substituted cyclohexane-1,4-diamine derivatives. WO Patent WO2002090317A1, published November 14, 2002. View Source
• [2] Schiesser S, Hajek P, Pople HE, Kack H, Oster L, Cox RJ. Discovery and optimization of cyclohexane-1,4-diamines as allosteric MALT1 inhibitors. Eur J Med Chem. 2021;227:113925. PubMed: 34742013. View Source
• [3] PubChem Compound Summary for CID 66936922, trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine. National Center for Biotechnology Information. Accessed 2026-04-30. View Source